Cas no 27945-54-6 (4(3H)-Quinazolinone,6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methyl-)

4(3H)-Quinazolinone,6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methyl- structure
27945-54-6 structure
Product Name:4(3H)-Quinazolinone,6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methyl-
CAS No:27945-54-6
MF:C17H15BrN2O2
MW:359.217203378677
CID:254783
PubChem ID:63759
Update Time:2025-04-19

4(3H)-Quinazolinone,6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone,6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methyl-
    • 6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methylquinazolin-4-one
    • 4(3H)-Quinazolinone, 6-bromo-3-(4-hydroxy-3,5-xylyl)-2-methyl-
    • SRC-677
    • 6-Bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methylquinazolin-4(3H)-one
    • 4(3H)-Quinazolinone, 6-bromo-3-(3,5-dimethyl-4-hydroxyphenyl)-2-methyl-
    • 27945-54-6
    • DTXSID10182225
    • 5-24-03-00202 (Beilstein Handbook Reference)
    • SRC 677
    • 6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methyl-3,4-dihydroquinazolin-4-one
    • BRN 0818424
    • Inchi: 1S/C17H15BrN2O2/c1-9-6-13(7-10(2)16(9)21)20-11(3)19-15-5-4-12(18)8-14(15)17(20)22/h4-8,21H,1-3H3
    • InChI Key: PBXWMYRTSVLMAI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(N(C(C)=N2)C1C=C(C)C(=C(C)C=1)O)=O

Computed Properties

  • Exact Mass: 358.03175
  • Monoisotopic Mass: 358.03169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.49
  • Boiling Point: 545°C at 760 mmHg
  • Flash Point: 283.4°C
  • Refractive Index: 1.66
  • PSA: 52.9
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